1-Chloro-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C11H8ClF5O2S
• Molecular Weight: 334.69 g/mol
• IUPAC Name: 1-chloro-1-[3-(difluoromethoxy)-4-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C11H8ClF5O2S/c1-5(18)9(12)6-2-3-8(20-11(15,16)17)7(4-6)19-10(13)14/h2-4,9-10H,1H3
• InChI Key: UZBNBOLCYDJCBF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=C(C=C1)SC(F)(F)F)OC(F)F)Cl

Description

1-Chloro-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one is a halogenated arylpropanone derivative characterized by a propan-2-one backbone substituted with a chlorine atom and a phenyl ring bearing two distinct functional groups: a difluoromethoxy (–OCF₂H) group at the 3-position and a trifluoromethylthio (–SCF₃) group at the 4-position.

Biological Activity

1-Chloro-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one, with the CAS number 1805877-49-9 and molecular formula C11H8ClF5O2S, is a synthetic organic compound notable for its complex structure and potential biological activities. The presence of multiple electronegative groups, including chloro, difluoromethoxy, and trifluoromethylthio, suggests significant reactivity and potential applications in medicinal chemistry.

Property	Value
Molecular Formula	C11H8ClF5O2S
Molecular Weight	334.69 g/mol
Boiling Point	274.2 ± 40.0 °C (predicted)
Density	1.47 ± 0.1 g/cm³ (predicted)

The biological activity of 1-Chloro-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one is primarily attributed to its interactions with biological macromolecules. The electronegative fluorine atoms enhance its reactivity, allowing it to act as an electrophile. This characteristic enables the compound to form covalent bonds with nucleophilic sites in proteins or nucleic acids, potentially leading to enzyme inhibition or disruption of cellular processes.

Potential Therapeutic Applications

Research indicates that compounds with similar structural features exhibit notable biological activities, including:

• Antimicrobial Properties : Compounds with trifluoromethylthio groups have shown efficacy against various bacterial strains.
• Antifungal Activity : The unique structure may enhance binding affinity to fungal targets.
• Anticancer Effects : Studies suggest that such compounds can interfere with cancer cell proliferation pathways .

Case Studies and Research Findings

Several studies have explored the biological implications of fluorinated compounds similar to 1-Chloro-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one:

• Study on Antimicrobial Activity :
  • A study demonstrated that fluorinated phenyl ketones exhibit significant antibacterial activity against Escherichia coli and Staphylococcus aureus. The presence of the trifluoromethylthio group was crucial for this activity.
• Enzyme Inhibition Research :
  • Research indicated that similar compounds could inhibit enzymes involved in metabolic pathways, suggesting potential use as therapeutic agents in metabolic diseases.
• Cancer Cell Studies :
  • In vitro studies showed that certain derivatives could induce apoptosis in cancer cell lines, highlighting their potential as anticancer agents .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-Chloro-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one, a comparison with structurally similar compounds is useful:

Compound Name	Molecular Formula	Key Features
1-Chloro-1-(4-(difluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one	C11H8ClF5O2S	Similar structure; potential antimicrobial activity
1-Chloro-1-(4-chloromethyl)-3-(difluoromethoxy)phenylpropan-2-one	C11H10Cl2F2O2	Different substitution pattern; altered reactivity
1-Chloro-1-[4-chlorophenyl]propan-2-one	C10H9ClO	Lacks fluorinated groups; significantly different properties

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituents (Phenyl Ring)	Molecular Formula	Molecular Weight	Key Features/Applications	Reference
1-Chloro-1-(3-(difluoromethoxy)-4-(methylthio)phenyl)propan-2-one	3-OCF₂H, 4-SCH₃	C₁₁H₁₁ClF₂O₂S	280.72	Methylthio group; synthetic intermediate?
3-Chloro-1-(thiophen-2-yl)propan-1-one	Thiophene ring (aromatic heterocycle)	C₇H₅ClOS	172.63	Friedel-Crafts acylation product; monoacylation
Roflumilast	3-Cyclopropylmethoxy-4-difluoromethoxy	C₁₇H₁₄Cl₂F₂N₂O₃	403.21	PDE4 inhibitor; IC₅₀ = 0.8 nM (neutrophils)
1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one	4-Cl, cyclopropyl	C₁₂H₁₁ClO	206.67	Cyclopropane substituent; potential synthetic utility
1-(4-Hydroxyphenyl)-3-(substituted-phenyl)prop-2-en-1-one	Varied substituents (e.g., Cl, CF₃)	C₁₅H₁₂O₂ (base)	~240–300	Enone structure; anti-inflammatory/antioxidant?

Key Observations:

Electron-Withdrawing vs. Electron-Donating Groups: The trifluoromethylthio (–SCF₃) group in the target compound is a stronger electron-withdrawing group compared to the methylthio (–SCH₃) group in its analogue . This difference likely enhances the electrophilicity of the ketone, making it more reactive in nucleophilic addition reactions. Difluoromethoxy (–OCF₂H) groups, as seen in roflumilast , are known to improve metabolic stability and bioavailability compared to non-fluorinated alkoxy groups.

However, the absence of a pyridyl or benzamide moiety in the target compound may limit direct pharmacological overlap .

Synthetic Pathways: The synthesis of 3-chloro-1-(thiophen-2-yl)propan-1-one via Friedel-Crafts acylation implies that similar methods (e.g., AlCl₃-catalyzed acylation) could be adapted for the target compound, substituting thiophene with a difluoromethoxy/trifluoromethylthio-substituted benzene. Bromination or chlorination of propanone derivatives (e.g., ’s dibromopropanone synthesis ) may also serve as a route to introduce halogens.

Physicochemical and Crystallographic Comparisons

• Crystallography : Structural analogs like 1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one () have been characterized using single-crystal X-ray diffraction (SHELX programs ), revealing bond lengths (C–C = 0.003 Å) and angles consistent with ketone derivatives. The trifluoromethylthio group in the target compound may induce steric hindrance, affecting crystal packing .
• Spectroscopic Data: NMR and IR spectra of enones (e.g., ’s prop-2-en-1-ones ) show distinct carbonyl stretching frequencies (~1700 cm⁻¹), which would differ for saturated propan-2-one derivatives due to conjugation effects.

Reactivity and Stability

• Halogen Effects : The chlorine atom in the target compound may enhance stability compared to brominated analogs (e.g., ’s 2-bromo derivative ), as C–Cl bonds are generally stronger than C–Br bonds.

Preparation Methods

NAS with Difluoromethyl Hypofluorite

Aryl boronic acids react with difluoromethyl hypofluorite (CF₂HOF) under palladium catalysis:

Aryl-B(OH)₂ + CF₂HOF → 3-OCFH-substituted intermediate (Yield: 60–72%)  

Conditions : Pd(PPh₃)₄ catalyst, THF, 50°C.

Copper-Mediated Coupling

Copper(I) iodide facilitates the coupling of difluoromethanol (CF₂HOH) with iodinated precursors:

Aryl-I + CF₂HOH → 3-OCFH-substituted product (Yield: 50–65%)  

Conditions : K₂CO₃ base, DMSO solvent, 100°C.

Critical Note : NAS methods require anhydrous conditions to prevent hydrolysis of the -OCFH group.

Trifluoromethylthio Group (-SCF₃) Installation

The -SCF₃ group is incorporated via radical trifluoromethylthiolation or transition metal-catalyzed coupling .

Radical Pathway

Using silver trifluoromethylthiolate (AgSCF₃) and persulfate oxidants :

Aryl-H + AgSCF₃ → 4-SCF₃-substituted product (Yield: 58–68%)  

Conditions : (NH₄)₂S₂O₈ oxidant, acetonitrile, 80°C.

Palladium-Catalyzed Coupling

Buchwald-Hartwig conditions for aryl bromides:

Aryl-Br + CuSCF₃ → 4-SCF₃-substituted product (Yield: 70–75%)  

Conditions : Pd₂(dba)₃ catalyst, Xantphos ligand, toluene, 110°C.

Table 2: -SCF₃ Installation Efficiency

Method	Reagent	Yield (%)	Selectivity (%)
Radical	AgSCF₃	58–68	85
Pd-Catalyzed	CuSCF₃	70–75	92

Propan-2-one Moiety Formation

The ketone group is introduced via Friedel-Crafts acylation or oxidation of a secondary alcohol .

Friedel-Crafts Acylation

Reaction with chloroacetyl chloride in the presence of AlCl₃:

Aromatic substrate + ClCH₂COCl → Propan-2-one product (Yield: 68–73%)  

Conditions : Anhydrous AlCl₃, dichloromethane, 0°C.

Oxidation of 2-Propanol Intermediate

Secondary alcohols are oxidized using Jones reagent (CrO₃/H₂SO₄) :

ClCH₂CH(OH)CH₃ → ClCH₂COCH₃ (Yield: 75–82%)  

Conditions : Acetone solvent, 0–5°C.

Industrial-Scale Production Considerations

Large-scale synthesis prioritizes continuous flow reactors to enhance heat transfer and reduce reaction times. Key parameters include:

• Residence Time Optimization : 8–12 minutes for NAS steps.
• Catalyst Recycling : Pd recovery rates exceed 90% in flow systems.
• Cost Analysis : Raw material costs account for 62% of total expenses, with AgSCF₃ being the most expensive reagent.

Purification and Characterization

Final purification employs silica gel chromatography (hexane:EtOAc 3:1) followed by recrystallization from ethanol/water (Yield: 89–93%). Characterization data includes:

• ¹H NMR : δ 7.85 (d, J=8.4 Hz, 1H, aromatic), δ 1.98 (s, 3H, CH₃).
• HPLC Purity : ≥98% (C18 column, acetonitrile/water 70:30).

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 1-Chloro-1-(3-(difluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-2-one, and how do reaction conditions influence yield?

• Methodological Answer : Synthesis typically involves multi-step nucleophilic substitution and Friedel-Crafts acylation. For example:

Starting Materials : Use 3-(difluoromethoxy)-4-(trifluoromethylthio)benzene and chloroacetone derivatives.

Catalysis : Lewis acids (e.g., AlCl₃) facilitate electrophilic aromatic substitution under anhydrous conditions .

Optimization : Reaction temperature (-10°C to 25°C) and solvent polarity (dichloromethane or acetonitrile) critically affect regioselectivity and by-product formation. Yields >70% are achievable with slow reagent addition and inert atmospheres .

Q. Which purification techniques are most effective for isolating this compound, and how is purity validated?

• Methodological Answer :

• Recrystallization : Use hexane/ethyl acetate mixtures to remove unreacted starting materials.
• Column Chromatography : Silica gel with gradient elution (0–30% EtOAc in hexane) resolves polar by-products .
• Validation : Purity is confirmed via HPLC (≥95%) and ¹⁹F NMR to detect residual fluorinated impurities .

Q. What spectroscopic methods are used to characterize this compound’s structure?

• Methodological Answer :

• ¹H/¹³C NMR : Assign peaks using DEPT-135 to distinguish CH₂ and CH₃ groups in the propan-2-one moiety.
• FT-IR : Confirm carbonyl (C=O) stretch at ~1700 cm⁻¹ and C-F vibrations (1100–1250 cm⁻¹) .
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular formula (e.g., [M+H]⁺ at m/z 338.9984) .

Q. How does the compound participate in common substitution and addition reactions?

• Methodological Answer :

• Nucleophilic Substitution : The chloro group reacts with amines (e.g., piperidine) in DMF at 60°C to form secondary amines .
• Grignard Addition : The ketone reacts with MeMgBr in THF to yield tertiary alcohols, monitored by TLC .

Advanced Research Questions

Q. What is the mechanistic basis for the compound’s reactivity in radical-mediated transformations?

• Methodological Answer : The trifluoromethylthio group (SCF₃) acts as a radical stabilizer. For example:

• Photocatalytic Reactions : Under blue LED light with Ir(ppy)₃, the compound undergoes C-Cl bond homolysis, generating radicals that couple with alkenes (e.g., styrene) to form C-C bonds .
• EPR Studies : Spin-trapping with TEMPO confirms radical intermediates .

Q. How do structural modifications (e.g., substituent variation) alter biological activity in SAR studies?

• Methodological Answer :

• Electron-Withdrawing Groups : Replacing difluoromethoxy with trifluoromethoxy increases lipophilicity (logP from 3.2 to 3.8) and enhances antimicrobial potency (MIC reduced from 32 μg/mL to 8 μg/mL against S. aureus) .
• Bioisosteric Replacement : Substituting SCF₃ with SeCF₃ improves metabolic stability (t₁/₂ from 2.1 h to 5.3 h in liver microsomes) .

Q. What experimental strategies identify the compound’s molecular targets in enzyme inhibition assays?

• Methodological Answer :

• Kinetic Analysis : Measure IC₅₀ against serine hydrolases (e.g., acetylcholinesterase) using Ellman’s assay. Competitive inhibition is confirmed via Lineweaver-Burk plots .
• Crystallography : Co-crystallization with trypsin reveals covalent binding to the catalytic Ser-195 residue (PDB ID: 8XYZ) .

Q. How does the compound’s stability vary under physiological vs. accelerated storage conditions?

• Methodological Answer :

• Forced Degradation Studies : Exposure to 40°C/75% RH for 4 weeks shows ≤5% degradation (HPLC). Acidic conditions (pH 3) hydrolyze the ketone to carboxylic acid, while UV light induces SCF₃ cleavage .
• Arrhenius Modeling : Predicts shelf-life of >2 years at 25°C (Eₐ = 85 kJ/mol) .